![molecular formula C21H19N3O2 B2830641 2-(4-methoxyphenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine CAS No. 339027-58-6](/img/structure/B2830641.png)
2-(4-methoxyphenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxyphenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and has been the subject of numerous studies to explore its synthesis, mechanism of action, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Properties
- A study by Khalafy et al. (2002) explores the synthesis of imidazo[1,2-a]pyridines, highlighting the chemical reactions involving substituted phenyl groups, including the 4-methoxyphenyl derivative. This work provides insights into the synthetic routes and potential modifications of the compound for various applications (Khalafy, Setamdideh, & Dilmaghani, 2002).
- Lifshits, Ostapchuk, and Brel (2015) developed a new method for preparing a related compound, demonstrating an innovative approach to synthesizing compounds with the imidazo[1,2-a]pyridine structure, which is crucial for further chemical and pharmacological studies (Lifshits, Ostapchuk, & Brel, 2015).
Applications in Material Science
- Volpi et al. (2017) synthesized a series of imidazo[1,5-a]pyridine derivatives, demonstrating their potential as low-cost emitters with large Stokes' shifts. This study suggests possible applications of such compounds in developing luminescent materials (Volpi et al., 2017).
Pharmacological Research
- Almeida et al. (2018) designed and synthesized selenylated imidazo[1,2-a]pyridines with promising activity against breast cancer cells, showcasing the compound's potential in cancer chemotherapy (Almeida et al., 2018).
- Research by Mathews et al. (2004) introduced a novel radioligand based on the imidazo[4,5-b]pyridine structure for imaging the AT1 angiotensin receptor with PET, indicating its use in diagnostic imaging and potentially in therapeutic applications (Mathews et al., 2004).
Mechanism of Action
Mode of Action
Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .
Biochemical Pathways
Similar compounds have been shown to affect various pathways, including those involved in signal transduction, gene expression, and cellular metabolism .
Pharmacokinetics
Its metabolism and excretion pathways are currently unknown .
Result of Action
Similar compounds have been shown to have various effects, including modulation of protein activity, alteration of cellular signaling, and changes in gene expression .
Properties
IUPAC Name |
2-(4-methoxyphenyl)-1-[(4-methylphenyl)methoxy]imidazo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2/c1-15-5-7-16(8-6-15)14-26-24-19-4-3-13-22-20(19)23-21(24)17-9-11-18(25-2)12-10-17/h3-13H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIRPPIKVYYOGFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CON2C3=C(N=CC=C3)N=C2C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.